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Compound of Interest

Compound Name: VU041

Cat. No.: B1684059

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of VU041, a potent
inhibitor of inward rectifier potassium (Kir) channels, for mosquito larval control. This document
includes summaries of quantitative data, detailed experimental protocols for larvicidal
bioassays, and visualizations of the compound's mechanism of action and experimental
workflows.

Introduction

VU041 is a small-molecule inhibitor targeting the Kirl channels of mosquitoes, which are
crucial for maintaining ion and water balance.[1][2] Inhibition of these channels disrupts the
function of the Malpighian tubules, the primary excretory and osmoregulatory organs in insects,
leading to physiological stress and mortality.[1][3][4] Notably, VU041 has shown efficacy
against both insecticide-susceptible and -resistant strains of mosquitoes and exhibits selectivity
for mosquito Kir channels over most mammalian orthologs, making it a promising candidate for
the development of novel insecticides.[3] An analog, VU730, has been developed with even
greater selectivity.[3]

Quantitative Data Summary

The following tables summarize the inhibitory activity of VU041 on mosquito Kir channels and
its larvicidal efficacy against Aedes aegypti.
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Table 1: Inhibitory Activity of VU041 on Mosquito Kirl Channels

Mosquito Species Kir Channel ICs0 (M) Reference
Anopheles gambiae Kirl 25 [1]
Aedes aegypti Kirl 1.7 [1]

Table 2: Larvicidal Activity of VU041 against First Instar Aedes aegypti Larvae

Rearing .
Osmolality VU041 . .
Water . Mortality Mortality
. (mOsmlkg Concentrati Reference
Compositio after 24h after 48h
H20) on (pM)
n
Deionized Significant Complete
~0 100 . . [21[3]
H20 Mortality Mortality
+50 mM Significantly
100 100 - [2]
NacCl Enhanced
Strongest
+50 mM KCI 100 100 - [2]
Enhancement
+ 100 mM Significantly
_ 100 100 - [2]
Mannitol Enhanced

Note: The exact percentage of mortality was not specified in the source material, but described
as "killed them within 48 h" and "significantly enhanced" toxicity.

Signaling Pathway and Mechanism of Action

VUO041's primary mode of action is the inhibition of Kirl channels located in the Malpighian
tubules of mosquito larvae. This disruption of potassium transport leads to a cascade of
physiological failures, ultimately resulting in larval death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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